2,7-dibromo-9-(propan-2-ylidene)-9H-fluorene

• Molecular Formula: C16H12Br2
• Molecular Weight: 364.07 g/mol
• IUPAC Name: 2,7-dibromo-9-propan-2-ylidenefluorene
• InChI: InChI=1S/C16H12Br2/c1-9(2)16-14-7-10(17)3-5-12(14)13-6-4-11(18)8-15(13)16/h3-8H,1-2H3
• InChI Key: GOOZIOGEHFMZSF-UHFFFAOYSA-N
• Canonical SMILES: CC(=C1C2=C(C=CC(=C2)Br)C3=C1C=C(C=C3)Br)C

Description

2,7-dibromo-9-(propan-2-ylidene)-9H-fluorene is a useful research compound. Its molecular formula is C16H12Br2 and its molecular weight is 364.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of solid 2,7-dibromo-9H-fluorene (1 g, 3.1 mmol) and solid potassium hydroxide (freshly ground, 530 mg, 9.4 mmol) was added acetone (15 mL). The reaction immediately turns dark. After 3 hours the reaction was diluted with ethyl acetate. The organics were washed with water and brine, dried (MgSO4) and concentrated to a dark blue-green oil. This oil was dissolved in dichloromethane (10 mL) and formic acid (˜10 drops) was added until the solution was bright orange. After concentration, the resulting residue was purified by flash column chromatography to yield 2,7-dibromo-9-(propan-2-ylidene)-9H-fluorene (145 mg, 13%) as an orange solid.